Cas no 62496-02-0 (Pyrimidinetetramine, N2-methyl- (9CI))

Pyrimidinetetramine,  N2-methyl-  (9CI) structure
62496-02-0 structure
Product name:Pyrimidinetetramine, N2-methyl- (9CI)
CAS No:62496-02-0
MF:C5H10N6
MW:154.173099040985
CID:956741
PubChem ID:9815244

Pyrimidinetetramine, N2-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Pyrimidinetetramine, N2-methyl- (9CI)
    • N<sup>2</sup>-Methyl-2,4,5,6-pyrimidinetetramine
    • 2-methylamino-4-(4-nitrophenyl)thiazole
    • 2-methylamino-4,5,6-triaminopyrimidine
    • 2-methylamino-4,5,6-triamino-pyrimidine
    • 2-Thiazolamine, N-methyl-4-(4-nitrophenyl)-
    • 4,5,6-triamino-2-methylaminopyrimidine
    • 4-{4-nitrophenyl}-2-(methylamino)-1,3-thiazole
    • AC1LBN02
    • ACMC-20lu6n
    • CTK3G5024
    • N2-Methyl-pyrimidin-2,4,5,6-tetrayltetraamin
    • N2-methyl-pyrimidine-2,4,5,6-tetrayltetraamine
    • Oprea1_708920
    • DB-130419
    • N2-methyl-2,4,5,6-pyrimidinetetramine
    • 62496-02-0
    • SCHEMBL474962
    • N2-Methylpyrimidine-2,4,5,6-tetraamine
    • Inchi: InChI=1S/C5H10N6/c1-9-5-10-3(7)2(6)4(8)11-5/h6H2,1H3,(H5,7,8,9,10,11)
    • InChI Key: BOKFVQGTYYPZKJ-UHFFFAOYSA-N
    • SMILES: CNC1=NC(=C(C(=N1)N)N)N

Computed Properties

  • Exact Mass: 154.09669434g/mol
  • Monoisotopic Mass: 154.09669434g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 116Ų
  • XLogP3: -0.9

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